Cas no 1803860-47-0 (1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one)
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one
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- Inchi: 1S/C11H12Br2O/c1-3-8-6-9(12)4-5-10(8)11(13)7(2)14/h4-6,11H,3H2,1-2H3
- InChI Key: MHAXZVVVXYYVRV-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(=CC=1CC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019599-250mg |
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one |
1803860-47-0 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013019599-500mg |
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one |
1803860-47-0 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013019599-1g |
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one |
1803860-47-0 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one
Comprehensive Overview of 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one (CAS No. 1803860-47-0)
1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one (CAS No. 1803860-47-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This brominated ketone derivative is characterized by its molecular structure, which includes two bromine atoms and an ethylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of advanced materials and pharmaceuticals.
The compound's CAS number 1803860-47-0 serves as a unique identifier, ensuring precise classification and regulatory compliance. Its systematic name, 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one, reflects its structural complexity and functional groups, which are critical for its reactivity and applications. In the context of modern chemistry, this compound is often discussed alongside topics such as green chemistry, sustainable synthesis, and high-efficiency catalysts, aligning with current trends in environmental consciousness and industrial innovation.
One of the most frequently searched questions related to 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one is its synthesis method. The compound is typically prepared through multi-step organic reactions, including bromination and Friedel-Crafts acylation, which are well-documented in academic literature. Another common query revolves around its solubility and stability, which are essential for handling and storage. This compound is generally soluble in organic solvents like dichloromethane and acetone but requires careful handling to avoid degradation under extreme conditions.
In the pharmaceutical sector, 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one is explored as a potential building block for drug discovery. Its bromine atoms make it a candidate for further functionalization, enabling the creation of novel bioactive molecules. This aligns with the growing demand for targeted drug delivery systems and personalized medicine, which are hot topics in healthcare research. Additionally, the compound's role in material science, particularly in the development of advanced polymers and nanomaterials, is another area of active investigation.
From an industrial perspective, the compound's applications extend to agrochemicals and specialty chemicals. Its structural features allow it to act as a precursor for herbicides and insecticides, contributing to the ongoing discussion about sustainable agriculture and crop protection. As regulatory frameworks evolve, the demand for environmentally friendly alternatives has increased, positioning 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one as a compound of interest for future innovations.
Safety and handling guidelines for CAS No. 1803860-47-0 are also a common focus among users. While the compound is not classified under hazardous categories, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. This emphasis on safety aligns with broader industry trends toward responsible chemical management and workplace safety standards.
In summary, 1-Bromo-1-(4-bromo-2-ethylphenyl)propan-2-one (CAS No. 1803860-47-0) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with its applicability in pharmaceuticals, materials science, and agrochemicals, makes it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to remain a key player in the advancement of modern chemistry and industry.
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